Cas no 1455358-06-1 (1-tert-butyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one)

• Product Name: 1-tert-butyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• CAS No: 1455358-06-1
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD27987781
• CID: 4600704
• PubChem ID: 89816066
• Update Time: 2025-06-08

1-tert-butyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• 1-(1,1-Dimethylethyl)-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
• 2H-Pyrrolo[2,3-b]pyridin-2-one, 1-(1,1-dimethylethyl)-1,3-dihydro-
• 1-(tert-Butyl)-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
• SB15762
• 1-tert-butyl-3H-pyrrolo[2,3-b]pyridin-2-one
• 1-t-Butyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• 1-(tert-Butyl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
• YCMRNCFOTBJUGG-UHFFFAOYSA-N
• MFCD27987781
• CS-0052356
• BS-42742
• SY232336
• P18394
• 1455358-06-1
• SCHEMBL15280645

• MDL： MFCD27987781
• Inchi： 1S/C11H14N2O/c1-11(2,3)13-9(14)7-8-5-4-6-12-10(8)13/h4-6H,7H2,1-3H3
• InChI Key： YCMRNCFOTBJUGG-UHFFFAOYSA-N
• SMILES： O=C1CC2=CC=CN=C2N1C(C)(C)C

Computed Properties

• Exact Mass: 190.110613074 g/mol
• Monoisotopic Mass: 190.110613074 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.2
• Molecular Weight: 190.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1-tert-butyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

Introduction to 1-tert-butyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 1455358-06-1)

1-tert-butyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, which is renowned for its diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group at the 1-position and a carbonyl functionality at the 2-position enhances its chemical reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery.

The CAS number 1455358-06-1 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The molecular framework of 1-tert-butyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one consists of a fused pyrrole and pyridine ring system, which is known to exhibit favorable interactions with biological targets such as enzymes and receptors. This structural motif has been extensively studied for its role in modulating various cellular processes.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrolopyridine derivatives in the development of novel therapeutics. Specifically, compounds with similar scaffolds have shown promise in treating neurological disorders, inflammatory diseases, and cancer. The tert-butyl substituent in this molecule not only influences its electronic properties but also contributes to its solubility and metabolic stability, critical factors for pharmaceutical candidates.

One of the most compelling aspects of 1-tert-butyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Studies have demonstrated that pyrrolopyridine-based inhibitors can effectively modulate kinase activity by binding to their active sites. The unique structural features of this compound allow it to interact with specific residues in the kinase domain, leading to potent inhibition.

In addition to its kinase inhibitory properties, 1-tert-butyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one has shown promise in preclinical studies as a modulator of other biological targets. For instance, it has been investigated for its potential to inhibit the activity of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation. By targeting CDKs, this compound may help disrupt aberrant cell division processes associated with cancer.

The synthesis of 1-tert-butyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group modifications. The introduction of the tert-butyl group typically occurs via alkylation or carbocation-mediated reactions. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have also been employed to enhance the efficiency of the synthesis.

The pharmacokinetic profile of 1-tert-butyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one is another critical aspect that has been extensively evaluated. In vitro studies have revealed that this compound exhibits favorable solubility parameters and metabolic stability under physiological conditions. These properties are essential for ensuring adequate absorption and distribution within the body following administration. Furthermore, preliminary toxicological assessments have indicated that the compound is well-tolerated at relevant doses.

Current research efforts are focused on optimizing the pharmacological properties of 1-tert-butyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one through structure-based drug design approaches. By leveraging computational modeling techniques such as molecular docking and molecular dynamics simulations, researchers aim to identify analogs with enhanced potency and selectivity. These studies are crucial for minimizing side effects and improving therapeutic outcomes.

The development of novel pharmaceutical agents often involves iterative testing and refinement based on both preclinical and clinical data. While 1-tert-butyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one shows promising preclinical results, further investigation is required to validate its efficacy in human populations. Phase I clinical trials are being planned to assess safety profiles and pharmacokinetic parameters in healthy volunteers before advancing to therapeutic indication-specific trials.

The impact of pyrrolopyridine derivatives on drug discovery cannot be overstated. Their unique structural features provide a rich foundation for designing molecules with tailored biological activities. As research continues to uncover new therapeutic applications for this class of compounds, 1-tert-butyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one is poised to play a significant role in addressing unmet medical needs across multiple disease areas.